Cas no 1804451-87-3 (5-Chloro-2-(difluoromethyl)-3,4-dimethoxypyridine)

• Product Name: 5-Chloro-2-(difluoromethyl)-3,4-dimethoxypyridine
• CAS No: 1804451-87-3
• MF: C₈H₈ClF₂NO₂
• MW: 223.604428291321
• CID: 4851313
• Update Time: 2025-06-07

5-Chloro-2-(difluoromethyl)-3,4-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(difluoromethyl)-3,4-dimethoxypyridine

• Inchi： 1S/C8H8ClF2NO2/c1-13-6-4(9)3-12-5(8(10)11)7(6)14-2/h3,8H,1-2H3
• InChI Key： IMHGVDAAWJOCBM-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C(=C1OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 2.1
• Topological Polar Surface Area: 31.4

Additional information on 5-Chloro-2-(difluoromethyl)-3,4-dimethoxypyridine

Professional Introduction to 5-Chloro-2-(difluoromethyl)-3,4-dimethoxypyridine (CAS No. 1804451-87-3)

5-Chloro-2-(difluoromethyl)-3,4-dimethoxypyridine, with the chemical formula C₈H₆ClF₂NO₂, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its versatile applications in drug development and synthetic organic chemistry. The presence of multiple functional groups, including a chloro substituent, a difluoromethyl group, and methoxy groups on the pyridine ring, makes it a valuable intermediate for constructing complex molecular architectures.

The CAS No. 1804451-87-3 identifies this compound uniquely in chemical databases and literature, facilitating its accurate documentation and retrieval for research and industrial purposes. The structural features of 5-Chloro-2-(difluoromethyl)-3,4-dimethoxypyridine contribute to its reactivity and utility in various synthetic pathways. Specifically, the chloro group can participate in nucleophilic substitution reactions, while the difluoromethyl group introduces electron-withdrawing effects that can influence the electronic properties of the molecule.

In recent years, there has been a growing interest in pyridine derivatives as pharmacophores due to their prevalence in biologically active compounds. The 5-Chloro-2-(difluoromethyl)-3,4-dimethoxypyridine scaffold has been explored in several studies for its potential as a building block in the synthesis of novel therapeutic agents. For instance, researchers have utilized this compound to develop inhibitors targeting various enzymatic pathways involved in diseases such as cancer and inflammation.

One notable application of 5-Chloro-2-(difluoromethyl)-3,4-dimethoxypyridine is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with pathological conditions. The difluoromethyl group in this compound enhances its binding affinity to kinase active sites, making it an effective precursor for designing potent inhibitors. Several recent publications have demonstrated the success of this approach in generating lead compounds with significant pharmacological activity.

Furthermore, the methoxy groups on the pyridine ring contribute to the lipophilicity and metabolic stability of derivatives derived from 5-Chloro-2-(difluoromethyl)-3,4-dimethoxypyridine. This characteristic is particularly important in drug development, where optimizing pharmacokinetic properties is essential for achieving therapeutic efficacy. Researchers have leveraged these properties to design molecules with improved solubility and reduced susceptibility to metabolic degradation.

The chloro substituent also provides a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are widely used in pharmaceutical synthesis to construct biaryl structures, which are common motifs in many drugs. By incorporating 5-Chloro-2-(difluoromethyl)-3,4-dimethoxypyridine into these reactions, chemists can efficiently build complex scaffolds with desired biological activities.

Recent advances in computational chemistry have further enhanced the utility of 5-Chloro-2-(difluoromethyl)-3,4-dimethoxypyridine as a starting material. Molecular modeling studies have helped predict the binding modes of this compound with target proteins, allowing for rational design of derivatives with improved potency and selectivity. These computational approaches complement experimental efforts by providing insights into structure-activity relationships and guiding synthetic strategies.

In addition to its role in drug discovery, 5-Chloro-2-(difluoromethyl)-3,4-dimethoxypyridine has found applications in materials science and agrochemicals. Its unique structural features make it a suitable candidate for developing novel materials with tailored electronic properties. Similarly, derivatives of this compound have been explored as intermediates in the synthesis of agrochemicals that exhibit enhanced efficacy against pests and diseases.

The synthesis of 5-Chloro-2-(difluoromethyl)-3,4-dimethoxypyridine typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include halogenation reactions to introduce the chloro group, protection-deprotection strategies to handle the methoxy groups effectively, and fluorination techniques to incorporate the difluoromethyl moiety. These synthetic methodologies highlight the compound's versatility as a chemical building block.

As research continues to evolve, new applications and derivatives of 5-Chloro-2-(difluoromethyl)-3,4-dimethoxypyridine are likely to emerge. The combination of its structural features and reactivity makes it a promising candidate for future innovations in pharmaceuticals and beyond. Continued exploration of this compound will undoubtedly contribute to advancements across multiple scientific disciplines.